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Compound Name: N,N-Dimethyl-N'-p-tolylsulphamide

CAS No.: 66840-71-9

Cat. No.: B104515

Get Quote

CAS Number: 66840-71-9

An In-depth Technical Guide for Researchers,
Scientists, and Drug Development Professionals
Introduction
N,N-Dimethyl-N'-p-tolylsulphamide is a sulfamide derivative with the CAS number 66840-71-

9. Structurally, it is characterized as an N,N-dimethylsulfuric diamide substituted with a 4-

methylphenyl (p-tolyl) group on one of the nitrogen atoms.[1] This compound holds significance

in several scientific domains, primarily as a key metabolite of the fungicide tolylfluanid, making

it crucial for environmental and toxicological studies.[2][3] Furthermore, its sulfamide core

structure positions it as a valuable synthetic intermediate in the broader fields of medicinal

chemistry and agrochemical development.[4][5] The sulfonamide functional group is a well-

established pharmacophore, known to influence the biological activity and pharmacokinetic

properties of molecules.[4] This guide provides a detailed overview of the physicochemical
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properties, a validated synthesis protocol, potential applications, and safety considerations for

N,N-Dimethyl-N'-p-tolylsulphamide, tailored for professionals in research and development.

Physicochemical Properties
N,N-Dimethyl-N'-p-tolylsulphamide is typically a white to off-white solid, soluble in organic

solvents.[5] Its key identifiers and computed properties are summarized in the table below for

quick reference.

Property Value Source

CAS Number 66840-71-9 [1]

Molecular Formula C₉H₁₄N₂O₂S [1]

Molecular Weight 214.29 g/mol [1]

IUPAC Name
1-(dimethylsulfamoylamino)-4-

methylbenzene
[1]

Synonyms
DMST, N,N-dimethyl-N'-(4-

methylphenyl)sulfamide
[5]

Appearance White to off-white solid [5]

Melting Point 80 °C [2]

Boiling Point (est.) 319.7 °C at 760 mmHg [2]

Density (est.) 1.26 g/cm³ [2]

Synthesis Protocol
The synthesis of N,N-Dimethyl-N'-p-tolylsulphamide can be reliably achieved through the

reaction of p-toluidine with dimethylsulfamoyl chloride. This method is a standard approach for

the formation of N-aryl-N',N'-dialkylsulfamides and offers a straightforward pathway to the

desired product.

Causality of Experimental Choices:
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The choice of p-toluidine and dimethylsulfamoyl chloride as starting materials is based on their

commercial availability and the directness of the synthetic route. The use of a base, such as

pyridine or triethylamine, is crucial to neutralize the hydrochloric acid generated during the

reaction, thereby driving the reaction to completion and preventing unwanted side reactions.

Dichloromethane (DCM) is selected as the solvent due to its inert nature and its ability to

dissolve the reactants while facilitating product isolation. The reaction is initially conducted at a

low temperature (0 °C) to control the exothermic nature of the acylation reaction and minimize

the formation of byproducts.

Detailed Step-by-Step Methodology:
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), add p-toluidine (1.0 equivalent) and

anhydrous dichloromethane (DCM).

Base Addition: Cool the solution to 0 °C in an ice bath and add a suitable base, such as

pyridine or triethylamine (1.2 equivalents), dropwise while stirring.

Sulfamoylation: In a separate flask, dissolve dimethylsulfamoyl chloride (1.1 equivalents) in

anhydrous DCM. Add this solution dropwise to the stirred p-toluidine solution at 0 °C over 30

minutes.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin

Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction by adding distilled water. Transfer the

mixture to a separatory funnel and separate the organic layer.

Extraction: Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate

solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.
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Purification: Purify the crude product by column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford N,N-Dimethyl-
N'-p-tolylsulphamide as a solid.

Synthesis Workflow Diagram:
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Caption: Workflow for the synthesis of N,N-Dimethyl-N'-p-tolylsulphamide.
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Applications and Potential Mechanisms of Action
Role as a Metabolite in Environmental Science:
The primary and most documented role of N,N-Dimethyl-N'-p-tolylsulphamide is as a major

metabolite and environmental transformation product of the fungicide tolylfluanid.[2][4] Its

detection and quantification in environmental samples are essential for monitoring the fate and

impact of this agrochemical in soil and aquatic systems.[4] This makes the compound a critical

analytical standard for environmental and regulatory laboratories.

Potential in Drug Discovery and Development:
The sulfonamide moiety is a cornerstone in medicinal chemistry, present in a wide array of

therapeutic agents, including antibacterial, diuretic, and anticonvulsant drugs. While N,N-
Dimethyl-N'-p-tolylsulphamide itself is not an established therapeutic agent, its structure

provides a scaffold for further chemical modification and exploration in drug discovery

programs.

Many sulfonamide-based drugs exert their antibacterial effects by acting as competitive

inhibitors of the enzyme dihydropteroate synthase (DHPS).[6] This enzyme is vital for the

synthesis of folic acid in bacteria, a pathway absent in humans who obtain folate from their diet.

By mimicking the natural substrate, p-aminobenzoic acid (PABA), sulfonamides block the

production of dihydrofolic acid, a precursor to tetrahydrofolic acid, which is essential for DNA

and protein synthesis. This disruption of a critical metabolic pathway leads to a bacteriostatic

effect. While the specific inhibitory activity of N,N-Dimethyl-N'-p-tolylsulphamide on DHPS

has not been extensively reported, its structural class suggests this as a primary hypothetical

mechanism for any potential antibacterial properties.

p-Aminobenzoic Acid (PABA) Dihydropteroate
Synthase (DHPS)

Dihydropterin Pyrophosphate

Dihydrofolic Acid
Catalyzes

N,N-Dimethyl-N'-p-tolylsulphamide
(as a competitive inhibitor)

Inhibits

Bacterial Growth InhibitionLeads to

Tetrahydrofolic Acid DNA & Protein Synthesis
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Caption: Conceptual antibacterial mechanism of sulfonamides.

Safety and Handling
N,N-Dimethyl-N'-p-tolylsulphamide should be handled with care in a laboratory setting.

Based on GHS classifications, it is considered harmful if swallowed and may cause skin and

serious eye irritation.[7] It is also potentially harmful to aquatic life with long-lasting effects.[1]

Precautionary Measures:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place.

Conclusion
N,N-Dimethyl-N'-p-tolylsulphamide is a compound of significant interest due to its role as a

metabolite of the fungicide tolylfluanid and its potential as a building block in synthetic

chemistry. This guide provides a foundational understanding of its properties, a practical

synthesis protocol, and a conceptual framework for its potential applications in drug discovery.

As with any chemical compound, adherence to strict safety protocols is paramount during its

handling and use in research and development activities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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